3-amino-N,N-diethyl-4-(3-methylphenoxy)benzenesulfonamide
Description
“3-amino-N,N-diethyl-4-(3-methylphenoxy)benzenesulfonamide” is a compound used for proteomics research . The molecular formula of this compound is C17H22N2O3S and it has a molecular weight of 334.43 .
Molecular Structure Analysis
The molecular structure of “3-amino-N,N-diethyl-4-(3-methylphenoxy)benzenesulfonamide” consists of 17 carbon atoms, 22 hydrogen atoms, 2 nitrogen atoms, 3 oxygen atoms, and 1 sulfur atom .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-amino-N,N-diethyl-4-(3-methylphenoxy)benzenesulfonamide” include a molecular weight of 334.43 .Scientific Research Applications
Photodynamic Therapy and Photosensitizing Properties
3-amino-N,N-diethyl-4-(3-methylphenoxy)benzenesulfonamide derivatives, particularly those related to zinc phthalocyanine compounds, exhibit notable photophysical and photochemical properties. These compounds, with their excellent fluorescence properties and high singlet oxygen quantum yields, are particularly useful as photosensitizers in photodynamic therapy. This therapy is a non-invasive treatment method used for certain types of cancers, showcasing the compounds' potential in cancer treatment due to their appropriate photodegradation quantum yields and Type II mechanisms (Pişkin, Canpolat, & Öztürk, 2020).
Molecular and Crystal Structure
Studies have revealed detailed insights into the crystal and molecular structures of compounds related to 3-amino-N,N-diethyl-4-(3-methylphenoxy)benzenesulfonamide. Research on compounds like 4-[(5-methylisoxazol-3-yl)aminosulfonyl]anilinium chloride has provided valuable information about the hydrogen-bonding patterns, showcasing the molecule's geometry and the stability of crystal packing through various intermolecular hydrogen bonds (Subashini, Muthiah, Bocelli, & Cantoni, 2007).
Pharmacological Applications
Beyond photodynamic therapy, derivatives of 3-amino-N,N-diethyl-4-(3-methylphenoxy)benzenesulfonamide have been studied for various pharmacological applications. Notably, a series of substituted benzenesulfonamides were evaluated as potent membrane-bound phospholipase A2 inhibitors, showcasing their therapeutic potential in reducing myocardial infarction size in coronary occluded rats (Oinuma et al., 1991).
properties
IUPAC Name |
3-amino-N,N-diethyl-4-(3-methylphenoxy)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O3S/c1-4-19(5-2)23(20,21)15-9-10-17(16(18)12-15)22-14-8-6-7-13(3)11-14/h6-12H,4-5,18H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGJZUCBFWOMYPR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)OC2=CC=CC(=C2)C)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N,N-diethyl-4-(3-methylphenoxy)benzenesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzyl (2-((octahydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)carbamate](/img/structure/B2636675.png)
![2-[(4-Chlorophenyl)methylsulfanyl]-4-[3-(trifluoromethyl)phenoxy]-5,6,7,8-tetrahydroquinazoline](/img/structure/B2636679.png)
![N-(4-chlorophenyl)-2-{[6-(3-methoxybenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide](/img/structure/B2636681.png)
![Tert-butyl (5R)-5-(aminomethyl)-6-azabicyclo[3.2.1]octane-6-carboxylate;hydrochloride](/img/structure/B2636684.png)
![4-((4-fluorophenyl)sulfonyl)-N-(naphtho[2,1-d]thiazol-2-yl)butanamide](/img/structure/B2636685.png)
![1-(9-Bromo-2-(4-methoxyphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-1'-yl)ethanone](/img/structure/B2636687.png)
![(2Z)-2-[(4-nitrophenyl)imino]-1,3-thiazolidin-4-one](/img/structure/B2636690.png)
